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Compound of Interest

Compound Name: Cyclopentamine

Cat. No.: B094703 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Cyclopentamine. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Quantitative Data Summary
The following table summarizes key quantitative data for Cyclopentamine for easy reference.

Property Value

Molecular Formula C5H11N[1][2]

Molecular Weight 85.15 g/mol

Boiling Point 106 - 108 °C (223 - 226 °F)

Flash Point -30 °C / -22 °F[3]

Density 0.863 g/cm³ at 25 °C (77 °F)

Vapor Pressure 26.72 hPa at 20 °C (68 °F)

CAS Number 1003-03-8[1][2]

Personal Protective Equipment (PPE)
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Strict adherence to the following personal protective equipment is mandatory when handling

Cyclopentamine to minimize exposure and ensure personal safety.

Equipment Specification

Eye/Face Protection

Chemical safety goggles or a face shield (to

EN166 standard) must be worn to protect

against splashes.[4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and protective clothing are required to prevent

skin contact.[1][5] Flame-retardant clothing is

also recommended.[6]

Respiratory Protection

Work should be conducted in a chemical fume

hood.[1][7] If ventilation is inadequate or for

emergency situations, a NIOSH/MSHA or

European Standard EN 149 approved respirator

with an appropriate filter for organic vapors

should be used.[3][5][6]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:

Ensure a chemical fume hood is operational and certified.

Verify that an emergency eyewash station and safety shower are accessible and functional.

[2]

Remove all potential ignition sources, such as open flames, hot surfaces, and sparks, from

the work area.[6][8]

Use spark-proof tools and explosion-proof equipment.[2][7]

Ensure all metallic equipment is properly grounded to prevent static discharge.[2]

2. Handling:
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Wear the appropriate personal protective equipment (goggles, gloves, lab coat) before

handling the substance.

Conduct all manipulations of Cyclopentamine within a chemical fume hood to avoid

inhalation of vapors.[1][5]

Avoid direct contact with skin, eyes, and clothing.[3]

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.[2][6][8]

3. Storage:

Store Cyclopentamine in a cool, dry, and well-ventilated area, away from heat and sources

of ignition.[2][5][6]

Keep the container tightly closed in a designated flammables area.[2]

Store away from incompatible materials such as acids, strong oxidizing agents, and acid

chlorides.[2]

Disposal Plan
1. Waste Characterization and Collection:

All waste containing Cyclopentamine, including empty containers, must be treated as

hazardous waste.[2]

Collect waste in a suitable, tightly closed, and properly labeled container.[1][2]

Do not dispose of Cyclopentamine down the drain or into the environment.[1][6]

2. Disposal Procedure:

Arrange for disposal by a licensed professional waste disposal company.[1]

Disposal must be in accordance with all local, regional, and national regulations.[1][2]
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Contaminated packaging should be disposed of in the same manner as the product itself.[2]

Emergency Procedures
1. Spills and Leaks:

Evacuate all non-essential personnel from the spill area.[2]

Remove all sources of ignition.[2][7]

Ensure adequate ventilation.

Wear appropriate personal protective equipment, including respiratory protection.[1]

Contain the spill using an inert absorbent material, such as sand or earth.[1]

Collect the absorbed material into a tightly closed container for disposal.[1]

2. First Aid:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

while holding the eyelids open. Seek immediate medical attention.[1][2]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[1][2]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[1][2]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.[1][2]

3. Fire:

In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam extinguishers.[1]

[2]
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Firefighters should wear full protective clothing and a self-contained breathing apparatus

(SCBA).[1][2]

Visual Workflow for Safe Handling of
Cyclopentamine
The following diagram outlines the key decision points and procedural flow for safely handling

Cyclopentamine in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the safe handling and emergency response for Cyclopentamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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